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Compound of Interest

Compound Name:
N-(1-cyclopropylethyl)-2-

methylaniline

Cat. No.: B13278763

Get Quote

Executive Summary & Structural Logic
N-(1-cyclopropylethyl)-2-methylaniline (CAS: 1020989-61-0) is a secondary amine featuring

an o-toluidine core coupled to a cyclopropyl-substituted ethyl chain. Its mass spectral behavior

is governed by three competing forces:

Charge Localization: The nitrogen lone pair drives ionization.

Ring Strain: The cyclopropyl group (27.5 kcal/mol strain energy) is a "fragile" moiety prone to

radical loss.

The Ortho Effect: The steric and electronic interaction between the amino group and the

ortho-methyl substituent on the benzene ring distinguishes it from meta- and para- isomers.
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Property Value

Formula C₁₂H₁₇N

Exact Mass 175.1361 Da

Structure o-Tolyl-NH-CH(CH₃)-Cyclopropyl

Key Moiety Cyclopropyl (C₃H₅)

Methodology: Data Acquisition Standards
To ensure reproducibility, the following acquisition parameters are recommended. These

protocols differentiate the target analyte from isobaric interferences.

Protocol A: GC-MS (Electron Ionization)[2]
Inlet Temperature: 250°C (Splitless mode).

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Ion Source: 230°C, 70 eV electron energy.

Scan Range:m/z 40–350.

Protocol B: LC-QTOF (Electrospray Ionization)
Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.

Ionization: ESI Positive Mode (+).

Capillary Voltage: 3500 V.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13278763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deep Dive: Fragmentation Mechanisms (EI)
In Electron Ionization (70 eV), the molecule undergoes predictable, high-energy fragmentation.

The molecular ion (

, m/z 175) is typically visible but undergoes rapid

-cleavage.

The Primary Pathway: -Cleavage
The radical cation localizes on the nitrogen.[1] The bond adjacent to the nitrogen weakens,

leading to the loss of the largest alkyl radical.

Pathway A (Dominant): Cleavage of the bond between the methine carbon and the

cyclopropyl ring.

Loss: Cyclopropyl radical (

, 41 Da).

Product Ion:m/z 134 (Base Peak).

Structure:

.

Pathway B (Minor): Cleavage of the bond between the methine carbon and the methyl

group.

Loss: Methyl radical (

, 15 Da).[2]

Product Ion:m/z 160.

The Secondary Pathway: Aromatic Degradation
Following the formation of the base peak (m/z 134), further fragmentation occurs:
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Tropylium Formation: Rearrangement of the tolyl core leads to m/z 91 (

) and m/z 65 (

).

Ortho-Effect Loss: The m/z 106/107 ions represent the N-methylaniline or o-toluidine core

fragments stripped of the alkyl side chain.

Visualization: Fragmentation Workflow
The following diagram maps the causal relationships between the parent ion and its daughters.
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Figure 1: Mechanistic fragmentation pathway of N-(1-cyclopropylethyl)-2-methylaniline
under 70 eV Electron Ionization.
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In analytical workflows, the "alternative" is often a structural isomer that co-elutes. The most

critical comparison is between the Target (Ortho) and its Para-isomer (N-(1-cyclopropylethyl)-4-

methylaniline).

Comparative Data Table: Isomer Differentiation
Feature

Target: o-Isomer (2-
Methyl)

Alternative: p-
Isomer (4-Methyl)

Mechanistic
Reason

Base Peak m/z 134 m/z 134

Both undergo identical

-cleavage losing the

cyclopropyl group.

Ortho-Effect Ion Present (m/z 118) Absent / Negligible

The ortho-methyl

group facilitates

specific H-

transfer/cyclization not

possible in the para

position.

Molecular Ion (

)
Lower Intensity Higher Intensity

Steric strain in the

ortho position

destabilizes the parent

ion relative to the para

isomer.

Retention Time Earlier Elution Later Elution

The ortho isomer is

more compact (lower

boiling point) due to

steric shielding.

Why This Matters
For drug development and forensic identification, relying solely on the base peak (m/z 134)

leads to false positives. You must monitor the diagnostic ratio of m/z 118 to m/z 134 to confirm

the specific regioisomer.
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To confirm the identity of N-(1-cyclopropylethyl)-2-methylaniline in a sample, follow this

logical gate workflow.

Step 1: Retention Index Calculation
Calculate the Kovats Retention Index (RI) using a C10-C30 alkane ladder.

Target RI (approx): 1450–1550 (on 5% phenyl columns).

Validation: If RI deviates >20 units from the standard, reject the ID.

Step 2: Ion Ratio Confirmation (SIM Mode)
Set the Mass Spectrometer to Selected Ion Monitoring (SIM) for maximum sensitivity.

Quant Ion:m/z 134 (Dwell 25ms)

Qualifier 1:m/z 175 (Dwell 50ms) - Checks for intact molecule.

Qualifier 2:m/z 118 (Dwell 50ms) - Checks for ortho-substitution.

Qualifier 3:m/z 91 (Dwell 25ms) - General aromatic check.

Acceptance Criteria:

Ratio (m/z 175 / m/z 134) must match reference standard ±20%.

Ratio (m/z 118 / m/z 134) must be > 5% (distinguishes from para-isomer).

Workflow Diagram
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Figure 2: Decision tree for distinguishing regioisomers using diagnostic ion ratios.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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